Cas no 2228845-95-0 (O-1-(2-methylquinolin-4-yl)ethylhydroxylamine)

• Product Name: O-1-(2-methylquinolin-4-yl)ethylhydroxylamine
• CAS No: 2228845-95-0
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5604290
• PubChem ID: 165858880
• Update Time: 2025-10-12

O-1-(2-methylquinolin-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-1800169
• O-[1-(2-methylquinolin-4-yl)ethyl]hydroxylamine
• 2228845-95-0
• O-1-(2-methylquinolin-4-yl)ethylhydroxylamine

• Inchi： 1S/C12H14N2O/c1-8-7-11(9(2)15-13)10-5-3-4-6-12(10)14-8/h3-7,9H,13H2,1-2H3
• InChI Key： GTBYMBBOMOLGHK-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=C(C)N=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1Ų

Additional information on O-1-(2-methylquinolin-4-yl)ethylhydroxylamine

O-1-(2-Methylquinolin-4-yl)Ethylhydroxylamine: A Comprehensive Overview

O-1-(2-methylquinolin-4-yl)ethylhydroxylamine (CAS No. 2228845-95-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The structure of O-1-(2-methylquinolin-4-yl)ethylhydroxylamine comprises a quinoline ring substituted with a methyl group at the 2-position and an ethylhydroxylamine group at the 4-position. This arrangement imparts the molecule with distinct electronic and steric properties, which are crucial for its interactions with biological systems. The quinoline moiety is known for its aromatic stability and ability to form hydrogen bonds, while the ethylhydroxylamine group introduces additional functional diversity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of O-1-(2-methylquinolin-4-yl)ethylhydroxylamine. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to optimize the production process. These methods not only enhance yield but also ensure the purity of the final product, which is essential for its application in sensitive biological assays.

The pharmacological profile of O-1-(2-methylquinolin-4-yl)ethylhydroxylamine has been a focal point of recent investigations. Studies have demonstrated its potential as a modulator of key enzymes involved in cellular signaling pathways. For instance, it has shown inhibitory activity against certain kinases, suggesting its role in anti-inflammatory and anti-cancer therapies. Additionally, its ability to scavenge free radicals highlights its antioxidant properties, which could be beneficial in neurodegenerative diseases.

In terms of applications, O-1-(2-methylquinolin-4-yl)ethylhydroxylamine has found utility in the development of advanced materials. Its structural features make it a promising candidate for use in organic electronics, particularly in the design of semiconducting polymers and conductive films. The molecule's ability to form stable π-conjugated systems contributes to its potential in this domain.

The environmental impact and toxicity profile of O-1-(2-methylquinolin-4-yl)ethylhydroxylamine have also been subjects of recent research. Studies indicate that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemical agents in certain applications. However, further studies are required to fully understand its long-term effects on ecosystems.

In conclusion, O-1-(2-methylquinolin-4-y